Cas no 27653-75-4 (Acetic acid,2-(3-methyl-4-oxo-2-thiazolidinylidene)-, ethyl ester)

• Product Name: Acetic acid,2-(3-methyl-4-oxo-2-thiazolidinylidene)-, ethyl ester
• CAS No: 27653-75-4
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 279478
• PubChem ID: 593626
• Update Time: 2025-04-19

Acetic acid,2-(3-methyl-4-oxo-2-thiazolidinylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(3-methyl-4-oxo-2-thiazolidinylidene)-, ethyl ester
• ethyl (2Z)-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• ethyl 2-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• 27653-75-4
• ETHYL(2Z)-(3-METHYL-4-OXO-1,3-THIAZOLIDIN-2-YLIDENE)ACETATE
• AKOS034470326
• DTXSID30343977
• Ethyl (3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetate

• Inchi： 1S/C8H11NO3S/c1-3-12-8(11)4-7-9(2)6(10)5-13-7/h4H,3,5H2,1-2H3
• InChI Key： GDGPPJTYZHIUCZ-UHFFFAOYSA-N
• SMILES： S1CC(N(C)C1=CC(=O)OCC)=O

Computed Properties

• Exact Mass: 201.04603
• Monoisotopic Mass: 201.045964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 71.9
• XLogP3: 0.6

Experimental Properties

• Density: 1.346
• Boiling Point: 370.1°Cat760mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.617
• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters Vinylogous thioesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters